(2Z)-6-benzyl-2-(3-chlorobenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Specification

• Molecular Formula: C19H12ClN3O2S
• Molecular Weight: 381.8 g/mol
• IUPAC Name: (2Z)-6-benzyl-2-[(3-chlorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• Standard InChI: InChI=1S/C19H12ClN3O2S/c20-14-8-4-7-13(9-14)11-16-18(25)23-19(26-16)21-17(24)15(22-23)10-12-5-2-1-3-6-12/h1-9,11H,10H2/b16-11-
• Standard InChI Key: MSMGMQZEAYDPBQ-WJDWOHSUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CC2=NN3C(=O)/C(=C/C4=CC(=CC=C4)Cl)/SC3=NC2=O
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN3C(=O)C(=CC4=CC(=CC=C4)Cl)SC3=NC2=O

Introduction

(2Z)-6-benzyl-2-(3-chlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione is a complex organic compound belonging to the class of thiazolo[3,2-b]triazine derivatives. These compounds are recognized for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of this compound features a thiazolo[3,2-b]triazine core with various substituents that contribute to its chemical properties and biological activity.

Synthesis

The synthesis of (2Z)-6-benzyl-2-(3-chlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione involves multi-step organic reactions. Starting materials such as 4-(hexyloxy)-3-methoxybenzaldehyde and 6-benzyl-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione are typically used. The synthesis process requires controlled conditions, including temperature, solvent choice, and catalyst use, to ensure high yield and purity.

Synthesis Steps

• Starting Material Preparation: Preparation of necessary starting materials.

• Condensation Reaction: Formation of the benzylidene moiety.

• Cyclization: Formation of the thiazolo-triazine core.

• Purification: Final purification steps to achieve high purity.

Biological Activities and Potential Applications

This compound exhibits potential in medicinal chemistry due to its diverse biological activities. Research into its pharmacological properties could lead to applications in drug development targeting various diseases. Its unique structural features may also allow it to serve as a lead compound for further modifications aimed at enhancing efficacy or reducing toxicity in therapeutic contexts.

Potential Biological Activities

• Antimicrobial Activity: Potential to inhibit microbial growth.

• Anticancer Activity: Possible interaction with cancer-related biological targets.

• Enzyme Inhibition: Ability to modulate enzyme activity.

Chemical Reactivity and Stability

The compound can undergo various chemical reactions, including oxidation and reduction, using reagents like potassium permanganate and sodium borohydride. The specific conditions (solvents and temperatures) are tailored to achieve desired transformations effectively.

Chemical Reactions Table

Reaction Type	Reagents Used
Oxidation	Potassium permanganate
Reduction	Sodium borohydride

Analytical Techniques for Characterization

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for characterizing the chemical properties and structural integrity of (2Z)-6-benzyl-2-(3-chlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation.

• Mass Spectrometry (MS): For molecular weight confirmation.

• Infrared Spectroscopy (IR): For functional group identification.